ethyl 4-[(2-phenylethyl)amino]-1-piperidinecarboxylate

• IUPAC Name: ethyl 4-(2-phenylethylamino)piperidine-1-carboxylate
• InChI: InChI=1S/C16H24N2O2/c1-2-20-16(19)18-12-9-15(10-13-18)17-11-8-14-6-4-3-5-7-14/h3-7,15,17H,2,8-13H2,1H3
• InChI Key: XTDNGHLEUYVFHT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NCCC2=CC=CC=C2
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

Ethyl 4-[(2-phenylethyl)amino]-1-piperidinecarboxylate, also known as EPEA, is a chemical compound that has gained significant attention in the scientific community due to its potential uses in various fields.

Mechanism of Action

Ethyl 4-[(2-phenylethyl)amino]-1-piperidinecarboxylate's mechanism of action is not fully understood, but it is believed to act as an agonist for the sigma-1 receptor, which is involved in various cellular processes, including calcium signaling and protein synthesis. This compound's activation of the sigma-1 receptor is thought to contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the reduction of oxidative stress, and the inhibition of inflammatory responses. These effects are thought to contribute to this compound's neuroprotective properties.

Advantages and Limitations for Lab Experiments

Ethyl 4-[(2-phenylethyl)amino]-1-piperidinecarboxylate's reliable synthesis method and well-documented scientific research application make it a useful compound for laboratory experiments. However, its potential therapeutic uses are still in the early stages of research, and more studies are needed to fully understand its mechanism of action and potential limitations.

Future Directions

There are several future directions for ethyl 4-[(2-phenylethyl)amino]-1-piperidinecarboxylate research, including further studies on its potential therapeutic uses in neurological disorders, investigations into its mechanism of action, and the development of more potent and selective sigma-1 receptor agonists. Additionally, this compound's potential uses in other fields, such as cancer research and drug addiction treatment, warrant further exploration.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promising results in scientific research related to its potential therapeutic uses. Its reliable synthesis method and well-documented scientific research application make it a useful compound for laboratory experiments. Further research is needed to fully understand its mechanism of action and potential limitations, but its potential uses in various fields warrant continued investigation.

Synthesis Methods

Ethyl 4-[(2-phenylethyl)amino]-1-piperidinecarboxylate can be synthesized using a straightforward process involving the reaction of piperidine, ethyl chloroformate, and 2-phenylethylamine. This method has been described in detail in various scientific publications, making it a reliable and reproducible way to produce this compound in the laboratory.

Scientific Research Applications

Ethyl 4-[(2-phenylethyl)amino]-1-piperidinecarboxylate has been studied extensively for its potential therapeutic uses, particularly in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Studies have shown that this compound can act as a neuroprotective agent and can improve cognitive function in animal models of these diseases.